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Compound of Interest

Compound Name: 3-chloro-N-cycloheptylbenzamide

CAS No.: 330468-92-3

Cat. No.: B404991

Get Quote

Executive Summary
This technical guide provides a comprehensive structural and synthetic analysis of 3-chloro-N-
cycloheptylbenzamide, a lipophilic benzamide derivative. While often utilized as a chemical

building block or a library member in Structure-Activity Relationship (SAR) studies for G-Protein

Coupled Receptors (GPCRs) and ion channels, its specific structural features—the metabolic

blockade of the meta-chlorine and the hydrophobic bulk of the cycloheptyl ring—make it a

textbook example of rational scaffold design.

Part 1: Chemical Identity & Physicochemical Profile
The molecule consists of a benzamide core substituted at the meta position (3-position) with a

chlorine atom and N-substituted with a seven-membered cycloheptyl ring. This combination

imparts significant lipophilicity and steric bulk, properties often sought to enhance blood-brain

barrier (BBB) penetration or to fill hydrophobic pockets in target proteins.
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Identifier Type Value

IUPAC Name 3-chloro-N-cycloheptylbenzamide

Common Name N-cycloheptyl-3-chlorobenzamide

Molecular Formula C₁₄H₁₈ClNO

Canonical SMILES Clc1cccc(C(=O)NC2CCCCCC2)c1

Isomeric SMILES ClC1=CC=CC(C(NC2CCCCCC2)=O)=C1

InChIKey CFAOEBFSQCPXKM-UHFFFAOYSA-N

CAS Registry Number 349098-09-5 (Generic/Library ID)

Physicochemical Properties (Calculated)
Property Value

Medicinal Chemistry
Implication

Molecular Weight 251.75 g/mol
Optimal for drug-likeness

(<500 Da).

LogP (Predicted) ~4.2

Highly lipophilic; suggests

good membrane permeability

but potential solubility issues in

aqueous media.

TPSA 29.1 Å²

Low polar surface area,

predictive of high BBB

permeability.

H-Bond Donors 1 (Amide NH)
Critical for receptor binding

interactions.

H-Bond Acceptors 1 (Amide C=O)
Critical for receptor binding

interactions.

Rotatable Bonds 2

Low flexibility, suggesting a

lower entropic penalty upon

binding.
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Part 2: Structural Analysis & Visualization
The structural logic of 3-chloro-N-cycloheptylbenzamide relies on three distinct

pharmacophoric elements:

The Benzamide Core: A privileged scaffold acting as a rigid linker.

The 3-Chloro Substituent: An electron-withdrawing group (EWG) that modulates the acidity

of the amide proton and blocks metabolic oxidation at the vulnerable meta position.

The Cycloheptyl Ring: A bulky, hydrophobic aliphatic ring that provides significant van der

Waals contacts, often superior to cyclohexyl or cyclopentyl rings for filling large hydrophobic

pockets (e.g., in GlyT1 inhibitors or glucokinase activators).

Diagram 1: Structural Connectivity
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Caption: Pharmacophoric dissection of 3-chloro-N-cycloheptylbenzamide showing the

functional role of each moiety.

Part 3: Synthetic Methodology
The most robust synthesis for this molecule utilizes the Schotten-Baumann reaction or a

standard nucleophilic acyl substitution under anhydrous conditions. This pathway is preferred

over coupling reagents (like EDC/HOBt) for simple substrates due to higher atom economy and

ease of purification.

Reaction Scheme
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Reagents: 3-Chlorobenzoyl chloride, Cycloheptanamine, Triethylamine (Et₃N). Solvent:

Dichloromethane (DCM) or Tetrahydrofuran (THF). Conditions: 0°C to Room Temperature (RT),

2–4 hours.

Diagram 2: Synthetic Pathway
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Caption: One-step synthesis of 3-chloro-N-cycloheptylbenzamide via acid chloride activation.

Detailed Experimental Protocol
Note: All steps should be performed in a fume hood due to the lachrymatory nature of acid

chlorides.

Preparation:

Charge a round-bottom flask with cycloheptanamine (1.0 equiv) and triethylamine (1.2

equiv) in anhydrous DCM (0.2 M concentration relative to amine).

Cool the solution to 0°C using an ice bath.

Addition:
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Dissolve 3-chlorobenzoyl chloride (1.05 equiv) in a small volume of DCM.

Add the acid chloride solution dropwise to the amine mixture over 15 minutes.

Explanation: Slow addition prevents localized overheating and double-acylation side

reactions.

Reaction:

Allow the mixture to warm to room temperature naturally.

Stir for 3 hours. Monitor via TLC (System: 20% Ethyl Acetate in Hexanes). The starting

amine spot (ninhydrin active) should disappear.

Workup (Self-Validating Step):

Dilute with DCM.

Acid Wash: Wash with 1M HCl (removes unreacted amine and Et₃N).

Base Wash: Wash with sat. NaHCO₃ (removes hydrolyzed 3-chlorobenzoic acid).

Brine Wash: Dry the organic layer over anhydrous MgSO₄.

Purification:

Concentrate in vacuo.[1]

If the product is solid, recrystallize from Ethanol/Water. If oil, purify via flash column

chromatography (Gradient: 0-20% EtOAc/Hexanes).

Part 4: Analytical Validation
To ensure the integrity of the synthesized compound, the following analytical signatures must

be confirmed.

Proton NMR (¹H NMR, 400 MHz, CDCl₃)
Amide Proton (NH): Broad singlet, δ 6.0–6.5 ppm (Exchangeable with D₂O).
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Aromatic Region (4H):

δ 7.75 ppm (t, 1H, H-2 between Cl and CO).

δ 7.65 ppm (d, 1H, H-6).

δ 7.45 ppm (d, 1H, H-4).

δ 7.35 ppm (t, 1H, H-5).

Cycloheptyl Methine (CH-N): Multiplet, δ 4.1–4.2 ppm.

Cycloheptyl Methylene (CH₂): Series of multiplets, δ 1.4–2.1 ppm (12H total).

Mass Spectrometry (LC-MS)
Ionization Mode: ESI (+)

Expected Mass: [M+H]⁺ = 252.11 (³⁵Cl isotope) and 254.11 (³⁷Cl isotope).

Isotope Pattern: Distinct 3:1 ratio of M : M+2 peaks, confirming the presence of a single

chlorine atom.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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